Cas no 42327-15-1 (4H-1-Benzopyran-4-one,2-(1,1-dimethylethyl)-)

• Product Name: 4H-1-Benzopyran-4-one,2-(1,1-dimethylethyl)-
• CAS No: 42327-15-1
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 325074
• PubChem ID: 13066228
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(1,1-dimethylethyl)-
• 2-TERT-BUTYL-CHROMEN-4-ONE
• 2-t-butylchromone
• SCHEMBL12867892
• 2-(tert-Butyl)-4H-chromen-4-one
• 2-tert-butylchromen-4-one
• 2-tert-Butyl-4H-1-benzopyran-4-one
• DTXSID30517075
• AKOS015967665
• 2-tert-butyl-4H-chromen-4-one
• 42327-15-1

• Inchi： 1S/C13H14O2/c1-13(2,3)12-8-10(14)9-6-4-5-7-11(9)15-12/h4-8H,1-3H3
• InChI Key： PCXZUUWQDATSLS-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C=C1C(C)(C)C)=O

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones